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Compound of Interest

Compound Name: 1-Boc-amino-butyl-3-amine

Cat. No.: B1520943 Get Quote

In the landscape of modern medicinal chemistry and organic synthesis, the strategic use of

bifunctional building blocks is paramount for the efficient construction of complex molecular

architectures. Among these, tert-butyl (3-aminobutyl)carbamate has emerged as a highly

valuable reagent. Its structure features a primary amine at the 3-position and a tert-

butyloxycarbonyl (Boc)-protected amine at the 1-position. This differential protection allows for

selective chemical transformations, making it an indispensable tool for introducing a precisely

functionalized four-carbon chain into target molecules.

This guide provides a comprehensive technical overview of tert-butyl (3-aminobutyl)carbamate,

detailing its chemical and physical properties, common synthetic and purification protocols, and

its diverse applications in drug discovery and development. The insights and methodologies

presented herein are designed to equip researchers and scientists with the practical knowledge

required to effectively utilize this versatile compound in the laboratory.

Section 1: Compound Profile and Physicochemical
Properties
The unique arrangement of a nucleophilic primary amine and a sterically hindered, acid-labile

carbamate defines the utility of this molecule. Understanding its core properties is the first step

to successful application.
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Identifier Value

IUPAC Name tert-butyl (3-aminobutyl)carbamate

CAS Number 878799-20-3[1]

Molecular Formula C₉H₂₀N₂O₂

Molecular Weight 188.27 g/mol [2]

graph Chemical_Structure {

layout=neato;

node [shape=none, fontsize=12, fontname="Arial", fontcolor="#202124"];

edge [fontsize=12, fontname="Arial"];

// Define nodes for atoms

C1 [label="H₃C"];

C2 [label="CH"];

C3 [label="CH₂"];

C4 [label="CH₂"];

N1 [label="H₂N", fontcolor="#34A853"];

N2 [label="HN", fontcolor="#4285F4"];

Boc_C [label="C", shape=point, width=0];

Boc_O1 [label="O"];

Boc_O2 [label="O"];

tBu [label="C(CH₃)₃"];

// Define bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C2 -- N1;

C4 -- N2;

N2 -- Boc_C [arrowhead=none];

Boc_C -- Boc_O1 [label=" O", style=double];
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Boc_C -- Boc_O2;

Boc_O2 -- tBu;

// Workflow

Diamine -> Reaction;

BocAnhydride -> Reaction;

Reaction -> Workup [label="Crude Mixture"];

Workup -> Product [label="Purified"];

Workup -> Byproduct [label="Separated"];

}

Caption: A typical synthetic workflow for the target compound.

Detailed Synthesis Protocol
This protocol is designed to favor mono-protection and facilitate purification.

Setup: To a round-bottom flask equipped with a magnetic stir bar, add 1,3-diaminobutane (10

equivalents) and Dichloromethane (DCM). Cool the stirred solution to 0°C in an ice bath.

Reaction: Prepare a solution of di-tert-butyl dicarbonate (Boc₂O) (1 equivalent) in DCM. Add

the Boc₂O solution dropwise to the cooled diamine solution over approximately 1 hour.

Equilibration: Once the addition is complete, remove the ice bath and allow the reaction

mixture to warm to room temperature. Let it stir for 18-24 hours.

Workup:

Remove the DCM under reduced pressure using a rotary evaporator.

Take up the resulting residue in water and extract several times with ethyl acetate. The

excess diamine will remain predominantly in the aqueous layer.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and filter.

Purification: Concentrate the filtrate under reduced pressure to yield the product, which can

be further purified by column chromatography if necessary.

Section 3: Chemical Reactivity and Handling
The synthetic power of tert-butyl (3-aminobutyl)carbamate lies in the orthogonal reactivity of its

two amino groups.

Selective Functionalization
The Primary Amine (C3): The unmasked primary amine is a potent nucleophile. It readily

participates in a wide range of classical amine reactions, including:

Acylation/Amide Bond Formation: Reaction with carboxylic acids (using coupling agents),

acyl chlorides, or anhydrides. [3] * Reductive Amination: Reaction with aldehydes or

ketones in the presence of a reducing agent (e.g., NaBH(OAc)₃).

Alkylation: Reaction with alkyl halides.

Urea/Sulfonamide Formation: Reaction with isocyanates or sulfonyl chlorides.

The Boc-Protected Amine (C1): The Boc group is a robust protecting group, stable to most

basic, nucleophilic, and reductive conditions. [4]This stability allows for extensive

modification at the C3 amine without affecting the C1 position.

Boc Group Deprotection
The Boc group is specifically designed for removal under acidic conditions. [5]The mechanism

involves protonation of the carbamate followed by the elimination of isobutylene and carbon

dioxide, releasing the free amine. [6] Common Deprotection Reagents:

Trifluoroacetic Acid (TFA) in DCM. [6]* Hydrochloric Acid (HCl) in a solvent like dioxane,

methanol, or ethyl acetate. [7]
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Pathway 1: React at C3 Amine

Pathway 2: Deprotect C1 Amine

tert-Butyl (3-aminobutyl)carbamate

R-COOH, EDC/HOBt
or

R-COCl, Base

 Nucleophilic
 Attack 

TFA or HCl

 Acidic
 Cleavage 

Amide-Functionalized Product

1,3-Diaminobutane Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1520943#1-boc-amino-butyl-3-amine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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